1-[(4-Methoxyphenyl)sulfonyl]-3-(1-pyrrolidinylcarbonyl)piperidine

• Molecular Formula: C17H24N2O4S
• Molecular Weight: 352.5 g/mol
• IUPAC Name: [1-(4-methoxyphenyl)sulfonylpiperidin-3-yl]-pyrrolidin-1-ylmethanone
• InChI: InChI=1S/C17H24N2O4S/c1-23-15-6-8-16(9-7-15)24(21,22)19-12-4-5-14(13-19)17(20)18-10-2-3-11-18/h6-9,14H,2-5,10-13H2,1H3
• InChI Key: TWEGRHWRFFFMAG-UHFFFAOYSA-N
• SMILES: COC1=CC=C(C=C1)S(=O)(=O)N2CCCC(C2)C(=O)N3CCCC3

Description

1-[(4-Methoxyphenyl)sulfonyl]-3-(1-pyrrolidinylcarbonyl)piperidine, also known as MS-377, is a synthetic compound that has been extensively studied for its potential therapeutic applications. It belongs to the class of piperidine compounds and is structurally similar to the opioid receptor antagonist, naltrexone. MS-377 has been found to have opioid receptor agonist properties, which makes it an attractive candidate for the treatment of various conditions.

Mechanism of Action

1-[(4-Methoxyphenyl)sulfonyl]-3-(1-pyrrolidinylcarbonyl)piperidine acts as an agonist at the mu-opioid receptor, which results in the activation of the receptor and subsequent analgesic effects. It has also been found to have partial agonist activity at the delta-opioid receptor and antagonist activity at the kappa-opioid receptor.
Biochemical and Physiological Effects:
1-[(4-Methoxyphenyl)sulfonyl]-3-(1-pyrrolidinylcarbonyl)piperidine has been found to have analgesic effects in animal models of pain. It has also been shown to reduce symptoms of opioid withdrawal in animal models. 1-[(4-Methoxyphenyl)sulfonyl]-3-(1-pyrrolidinylcarbonyl)piperidine has been found to have a longer duration of action compared to other opioid agonists, which may make it a useful therapeutic agent.

Advantages and Limitations for Lab Experiments

One advantage of using 1-[(4-Methoxyphenyl)sulfonyl]-3-(1-pyrrolidinylcarbonyl)piperidine in lab experiments is its high potency and selectivity for the mu-opioid receptor. This makes it a useful tool for studying the role of the mu-opioid receptor in various physiological processes. However, one limitation is that 1-[(4-Methoxyphenyl)sulfonyl]-3-(1-pyrrolidinylcarbonyl)piperidine has not been extensively studied in humans, which limits its potential clinical applications.

Future Directions

There are several future directions for research on 1-[(4-Methoxyphenyl)sulfonyl]-3-(1-pyrrolidinylcarbonyl)piperidine. One potential direction is to further investigate its potential therapeutic applications in the treatment of chronic pain and opioid addiction. Another direction is to study its pharmacokinetics and pharmacodynamics in humans to determine its safety and efficacy. Additionally, further research is needed to fully understand the mechanisms of action of 1-[(4-Methoxyphenyl)sulfonyl]-3-(1-pyrrolidinylcarbonyl)piperidine and its effects on various physiological processes.

Synthesis Methods

The synthesis of 1-[(4-Methoxyphenyl)sulfonyl]-3-(1-pyrrolidinylcarbonyl)piperidine involves a multi-step process that includes the reaction of 4-methoxybenzenesulfonyl chloride with piperidine, followed by the reaction of the resulting compound with pyrrolidine-1-carbonyl chloride. The final product is obtained through purification and isolation steps.

Scientific Research Applications

1-[(4-Methoxyphenyl)sulfonyl]-3-(1-pyrrolidinylcarbonyl)piperidine has been extensively studied for its potential therapeutic applications in various medical conditions. It has been found to have analgesic properties, making it a potential candidate for the treatment of chronic pain. 1-[(4-Methoxyphenyl)sulfonyl]-3-(1-pyrrolidinylcarbonyl)piperidine has also been studied for its potential use in the treatment of opioid addiction and withdrawal symptoms.